3-{3-[4-(4-chlorophenyl)-4-hydroxypiperidino]-3-oxopropyl}-1,2,3-benzotriazin-4(3H)-one

Specification

• Molecular Formula: C21H21ClN4O3
• Molecular Weight: 412.9 g/mol
• IUPAC Name: 3-[3-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-3-oxopropyl]-1,2,3-benzotriazin-4-one
• Standard InChI: InChI=1S/C21H21ClN4O3/c22-16-7-5-15(6-8-16)21(29)10-13-25(14-11-21)19(27)9-12-26-20(28)17-3-1-2-4-18(17)23-24-26/h1-8,29H,9-14H2
• Standard InChI Key: VEPPEYFKRQWBOB-UHFFFAOYSA-N
• SMILES: C1CN(CCC1(C2=CC=C(C=C2)Cl)O)C(=O)CCN3C(=O)C4=CC=CC=C4N=N3
• Canonical SMILES: C1CN(CCC1(C2=CC=C(C=C2)Cl)O)C(=O)CCN3C(=O)C4=CC=CC=C4N=N3

Introduction

Chemical Identity and Structural Features

Molecular Composition

The compound’s molecular formula is C₂₁H₂₁ClN₄O₃, with a molecular weight of 412.9 g/mol. Its IUPAC name, 3-[3-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-3-oxopropyl]-1,2,3-benzotriazin-4-one, reflects its hybrid architecture: a benzotriazinone ring linked via a three-carbon propionyl chain to a 4-(4-chlorophenyl)-4-hydroxypiperidine group. Key structural attributes include:

Property	Value
SMILES	C1CN(CCC1(C2=CC=C(C=C2)Cl)O)C(=O)CCN3C(=O)C4=CC=CC=C4N=N3
InChIKey	VEPPEYFKRQWBOB-UHFFFAOYSA-N
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	7
Polar Surface Area	72.138 Ų
logP (Partition Coefficient)	2.35

The benzotriazinone moiety contributes to planar aromaticity, while the piperidine ring introduces stereoelectronic complexity due to its hydroxyl and chlorophenyl substituents.

Physicochemical and Pharmacokinetic Properties

Solubility and Lipophilicity

With a logP of 2.35 and logD of 2.35, the compound exhibits moderate lipophilicity, suggesting adequate membrane permeability but potential challenges in aqueous solubility (logSw = -3.24). The polar surface area of 72.138 Ų aligns with drugs targeting central nervous system (CNS) receptors, hinting at possible blood-brain barrier penetration.

Stability and Reactivity

The presence of a benzotriazinone core confers susceptibility to photolytic degradation, as evidenced by studies on analogous compounds undergoing denitrogenation under UV/visible light. The enolizable ketone in the propionyl chain may participate in tautomerism or nucleophilic addition reactions.

Recent Research and Applications

Drug Discovery Considerations

The compound’s ACHIRAL configuration (as noted in ChemDiv’s database) simplifies synthetic optimization but may limit stereoselective target engagement. Future derivatization could explore:

• Halogen substitution (replacing chlorine with fluorine for enhanced metabolic stability).

• Piperidine N-modification (quaternization to reduce CNS penetration).